Cas no 112473-12-8 (2,3-Dibenzofurandiol,5a,6,7,8,9,9a-hexahydro-, (5aR,9aS)-rel-)

• Product Name: 2,3-Dibenzofurandiol,5a,6,7,8,9,9a-hexahydro-, (5aR,9aS)-rel-
• CAS No: 112473-12-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 129791
• PubChem ID: 21769364
• Update Time: 2025-04-19

2,3-Dibenzofurandiol,5a,6,7,8,9,9a-hexahydro-, (5aR,9aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibenzofurandiol,5a,6,7,8,9,9a-hexahydro-, (5aR,9aS)-rel-
• 2,3-Dibenzofurandiol, 5a,6,7,8,9,9a-hexahydro-, trans- (9CI)
• 112473-12-8
• (5aR,9aS)-5a,6,7,8,9,9a-hexahydrodibenzofuran-2,3-diol

• Inchi： 1S/C12H14O3/c13-9-5-8-7-3-1-2-4-11(7)15-12(8)6-10(9)14/h5-7,11,13-14H,1-4H2/t7-,11+/m0/s1
• InChI Key： OOJPNDJOFMJPGS-WRWORJQWSA-N
• SMILES： O1C2C=C(C(=CC=2[C@@H]2CCCC[C@@H]12)O)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 49.69